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Compound of Interest

Compound Name: Methyl 6-hydroxy-5-nitronicotinate

Cat. No.: B1287786

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Methyl 6-
hydroxy-5-nitronicotinate (CAS No. 222970-61-8). The information presented is intended for
use by trained professionals in a laboratory or drug development setting. As toxicological
properties of this compound have not been thoroughly investigated, it is imperative to handle it
with the utmost caution, treating it as a substance with significant potential hazards.[1]

Chemical and Physical Properties

Limited quantitative data is available for Methyl 6-hydroxy-5-nitronicotinate. The following
table summarizes the known physical and chemical properties.
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Property Value Source

PubChem[2], Angene
Molecular Formula C7HsN20s

Chemical[1]
] PubChem[2], Angene

Molecular Weight 198.13 g/mol )

Chemical[1]
Appearance Solid Angene Chemical[1]
Boiling Point 365.4 °C at 760 mmHg Angene Chemical[1]

PubChem|[2], Angene
CAS Number 222970-61-8

Chemical[1]

methyl 5-nitro-6-oxo-1H-
IUPAC Name o PubChem[2]
pyridine-3-carboxylate

Hazard Identification and Classification

Methyl 6-hydroxy-5-nitronicotinate is classified as a hazardous substance. The primary and
most severe hazard identified is its potential to cause severe skin burns and eye damage.[1][2]

GHS Classification

The following table outlines the Globally Harmonized System (GHS) classification for this

compound.

Hazard . .

Hazard Class Category Pictogram Signal Word
Statement

) H314: Causes

Skin ]
severe skin L,

Corrosion/Irritatio  1B/1C laalt text Danger

burns and eye
n
damage

Source: ECHA C&L Inventory, Angene Chemical SDS[1][2]

Summary of Hazards
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e Primary Hazard: Corrosive. Causes severe skin burns and eye damage upon contact.[1][2]

» Toxicological Data Gaps: The chemical, physical, and toxicological properties have not been
thoroughly investigated.[1] Specific target organ toxicity, carcinogenicity, mutagenicity, and
reproductive toxicity data are not available.[1]

» Ecological Hazard: No data is available on the ecological effects of this compound.[1] It is
recommended to prevent its release into the environment.[1]

Safe Handling and Storage

Due to the corrosive nature of this compound and the lack of comprehensive toxicity data,
stringent adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE)

A complete barrier between the researcher and the chemical must be established.[3]

o Eye/Face Protection: Wear chemical safety goggles and a face shield. Eye protection must
be tested and approved under appropriate government standards such as NIOSH (US) or
EN 166 (EU).[1]

e Skin Protection:

o Hand Protection: Handle with chemically resistant gloves (e.g., nitrile or neoprene). Gloves
must be inspected prior to use. Use proper glove removal technique (without touching the
glove's outer surface) to avoid skin contact. Dispose of contaminated gloves after use in
accordance with applicable laws and good laboratory practices.[1][4]

o Body Protection: Wear a lab coat. For protocols with a higher risk of splash or dust
generation, a chemical-resistant apron or suit is recommended.[1][4]

» Respiratory Protection: Work should be conducted in a certified chemical fume hood to avoid
inhalation of dust or aerosols.[1][3] If a fume hood is not available, a fit-tested N95 respirator
is the minimum requirement for handling solids. For volatile substances or when aerosol
generation is likely, a higher level of respiratory protection, such as a full-face respirator with
appropriate cartridges or a powered air-purifying respirator (PAPR), is necessary.[3]

© 2025 BenchChem. All rights reserved. 3/11 Tech Support


http://angenechemical.com/sds/222970-61-8.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/15906357
http://angenechemical.com/sds/222970-61-8.pdf
http://angenechemical.com/sds/222970-61-8.pdf
http://angenechemical.com/sds/222970-61-8.pdf
http://angenechemical.com/sds/222970-61-8.pdf
https://www.benchchem.com/pdf/Essential_Safety_Protocols_for_Handling_Novel_or_Unidentified_Compounds.pdf
http://angenechemical.com/sds/222970-61-8.pdf
http://angenechemical.com/sds/222970-61-8.pdf
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
http://angenechemical.com/sds/222970-61-8.pdf
https://twu.edu/media/documents/risk-management/Novel-Chemicals-with-Unknown-Hazards-SOP.pdf
http://angenechemical.com/sds/222970-61-8.pdf
https://www.benchchem.com/pdf/Essential_Safety_Protocols_for_Handling_Novel_or_Unidentified_Compounds.pdf
https://www.benchchem.com/pdf/Essential_Safety_Protocols_for_Handling_Novel_or_Unidentified_Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1287786?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Engineering Controls

» All work with Methyl 6-hydroxy-5-nitronicotinate must be performed in a well-ventilated
area, preferably within a certified chemical fume hood.[1]

o Provide appropriate exhaust ventilation at places where dust is formed.[1]

o Safety showers and eyewash stations must be readily accessible in the immediate work
area.

Storage

e Store in a cool, dry place away from incompatible materials.[1][4]

o Keep containers tightly closed in a dry and well-ventilated place.[1]
e Store at room temperature.[1]

o Containers should be stored in secondary containment.[4]

Emergency Procedures
First-Aid Measures

Immediate medical attention is required in all cases of exposure.

General Advice: Consult a physician. Show the Safety Data Sheet to the doctor in
attendance. Move out of the dangerous area.[1]

« If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Consult a
physician.[1]

e In Case of Skin Contact: Immediately take off contaminated clothing. Wash off with soap and
plenty of water for at least 15 minutes. Consult a physician.[1]

» In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a
POISON CENTER or doctor/physician.[1]
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« |If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Consult a physician.[1]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[1]

o Specific Hazards: No data available.

o Protective Equipment: Wear self-contained breathing apparatus for firefighting if necessary.

[1]

Accidental Release Measures

e Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid
breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe
areas. Avoid breathing dust.[1]

e Environmental Precautions: Do not let the product enter drains.[1]

» Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and
shovel. Keep in suitable, closed containers for disposal.[1]

Stability and Reactivity

¢ Reactivity: No data available.

o Chemical Stability: Stable under recommended storage conditions.[1]
» Possibility of Hazardous Reactions: No data available.

» Conditions to Avoid: No data available.

e Incompatible Materials: No data available.

e Hazardous Decomposition Products: No data available.
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Experimental Protocols for Safety Assessment

Given that Methyl 6-hydroxy-5-nitronicotinate is classified as causing severe skin burns, a
key experimental protocol for safety assessment would be an in vitro skin corrosion test. The
OECD Test Guideline 431 provides a validated method for this purpose, avoiding the use of live
animals.[5][6]

OECD Test Guideline 431: In Vitro Skin Corrosion -
Reconstructed Human Epidermis (RhE) Test Method

Objective: To identify corrosive substances and mixtures, and to partially sub-categorize
corrosives, without the use of laboratory animals.[5]

Principle: The test is based on the premise that corrosive chemicals can penetrate the stratum
corneum and are cytotoxic to the underlying cell layers. It utilizes a reconstructed human
epidermis (RhE) model which mimics the biochemical and physiological properties of the upper
layers of human skin. The test material is applied topically to the RhE model, and cell viability is
measured after specific exposure times. Corrosive materials are identified by their ability to
decrease cell viability below defined threshold levels.[7]

Methodology:

o RhE Model Preparation: A commercially available, validated RhE model (e.g., EpiDerm™,
EpiSkin™) is used. The tissues are conditioned by placing them in a culture medium and
incubating them.

o Test Chemical Application:

o The test chemical (liquid or solid) is applied uniformly to the surface of the RhE tissue.[7]
Typically, a sufficient amount (e.g., 25 pL for liquids or 25 mg for solids) is applied to cover
the epidermis.

o Two tissue replicates are used for each treatment, control, and exposure time.[7]

e Exposure and Incubation:
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o The tissues are exposed to the test chemical for defined periods, typically 3 minutes and 1
hour.

o After the exposure period, the test chemical is carefully removed by rinsing with a buffered
saline solution.

o Cell Viability Assessment (MTT Assay):

o The tissues are transferred to a fresh medium containing MTT (3-(4,5-dimethylthiazol-2-
yl)-2,5-diphenyltetrazolium bromide).

o Viable cells in the tissue reduce the yellow MTT to a blue formazan salt.
o The tissues are incubated for approximately 3 hours.
o The formazan salt is then extracted from the tissues using a solvent (e.g., isopropanol).
o The optical density of the extracted formazan is measured using a spectrophotometer.
o Data Interpretation:
o Cell viability is expressed as a percentage relative to the negative control.
o Classification Criteria:
» Corrosive: If the mean cell viability after a 3-minute exposure is < 50%.
» Corrosive: If the mean cell viability after a 1-hour exposure is < 15%.
= Non-Corrosive: If the mean cell viability after a 1-hour exposure is > 15%.

Visualizations

The following diagrams illustrate key logical workflows for handling and assessing the safety of
chemical compounds in a research setting.
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General Workflow for Safe Chemical Handling
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Caption: A logical workflow for safe chemical handling in a research environment.
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Decision Process for Handling a Compound with Unknown Toxicity
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Caption: A decision-making workflow for handling chemicals with incomplete toxicological data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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